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Compound of Interest

Compound Name: Diethyl Maleate

Cat. No.: B1670536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and storage

precautions for diethyl maleate. The information is intended to guide laboratory personnel in

the safe use of this chemical and to ensure compliance with standard safety protocols.

Chemical and Physical Properties
Diethyl maleate is a colorless liquid with a faint, pleasant odor. It is miscible with alcohol,

diethyl ether, and paraffinic hydrocarbons, but insoluble in water.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value References

Molecular Formula C8H12O4 [1][2]

Molecular Weight 172.18 g/mol [1][2]

CAS Number 141-05-9

Boiling Point 225 °C (437 °F)

Melting Point -10 °C (14 °F)

Flash Point 93 °C (199.4 °F)

Specific Gravity 1.060 - 1.064

Vapor Pressure 1 mmHg @ 57.3 °C

Vapor Density 5.94 (Air = 1.0)

Toxicological Data
Diethyl maleate is considered a hazardous substance and can cause irritation to the eyes,

skin, and respiratory system. It may also cause skin sensitization. The primary health effects

are summarized in the table below.

Toxicity Data Value Species References

Oral LD50 3200 mg/kg Rat

Dermal LD50 4000 mg/kg Rabbit

Dermal LD50 5000 mg/kg Rat

Intraperitoneal LD50 3070 mg/kg Rat

Signs and Symptoms of Exposure:

Eye Contact: Causes serious eye irritation.

Skin Contact: May cause an allergic skin reaction. Repeated exposure can potentially lead to

skin dryness and cracking.
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Inhalation: Inhalation of vapors may cause drowsiness, dizziness, and respiratory irritation.

Ingestion: May be harmful if swallowed. Symptoms can include nausea, vomiting, diarrhea,

and cramps. Massive exposures may lead to liver and kidney damage.

Safety and Handling Precautions
Proper handling of diethyl maleate is crucial to minimize exposure and ensure a safe working

environment. The following procedures should be strictly adhered to.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling diethyl maleate should be

conducted to determine the appropriate PPE. The following are general recommendations:

PPE Specifications References

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If

engineering controls are

insufficient, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.

General Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with eyes, skin, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Requirements
Proper storage of diethyl maleate is essential to maintain its stability and prevent hazardous

situations.

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong acids, bases, oxidizing agents, and

reducing agents.

Protect from physical damage.

Long-term contact with air and light may lead to the formation of explosive peroxides. It is

recommended to date containers upon receipt and opening.

Emergency Procedures
In the event of an emergency, follow these procedures and seek immediate medical attention.

First Aid Measures
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Exposure First Aid Procedure References

Eye Contact

Immediately flush with plenty

of water for at least 15

minutes, lifting upper and

lower eyelids. Remove contact

lenses if present and easy to

do.

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing and

shoes.

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

Fire Fighting Measures
Diethyl maleate is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Fire Fighting Procedures: Wear self-contained breathing apparatus (SCBA) and full

protective gear. Use water spray to cool nearby containers.

Hazardous Combustion Products: Carbon monoxide and carbon dioxide.

Accidental Release Measures
Minor Spills: Remove all ignition sources. Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable container for disposal.
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Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains or waterways.

Logical Workflow for Safety Precautions
The following diagram illustrates the logical flow of safety precautions when working with

diethyl maleate, from initial risk assessment to emergency response.

Risk Assessment & Planning

Handling & Storage

Emergency Response

Review SDS

Identify Hazards

Select PPE

Develop SOP

Use Fume Hood Wear PPE, No Food/Drink Cool, Dry, Ventilated, Away from Incompatibles

Accidental Release Fire Personal Exposure

Minor Spill Major Spill Use Appropriate Extinguisher First Aid Measures Seek Medical Attention
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Click to download full resolution via product page

Caption: Logical workflow for diethyl maleate safety precautions.

Generalized Experimental Workflow for Acute Oral
Toxicity (LD50) Study
The following diagram outlines a generalized workflow for determining the acute oral toxicity

(LD50) of a substance like diethyl maleate. This is a simplified representation and specific

protocols may vary.

Caption: Generalized workflow for an acute oral toxicity study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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